BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Crosstide In
In Vitro Kinase Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Crosstide

Cat. No.: B550012

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crosstide is a synthetic peptide that serves as a versatile and efficient substrate for a variety
of serine/threonine kinases in vitro.[1][2] Derived from the phosphorylation site of Glycogen
Synthase Kinase-3 (GSK-3), it is a well-established substrate for Protein Kinase B (Akt/PKB).
[31[4][5][6] Its utility extends to other kinases within the AGC kinase family, including MAPKAP
Kinase-1, p70 S6 Kinase, and Protein Kinase A (PKA).[4] This broad substrate specificity,
coupled with its high phosphorylation kinetics, makes Crosstide a valuable tool for studying
kinase activity, screening for inhibitors, and elucidating cellular signaling pathways.[4][7]

These application notes provide detailed protocols for utilizing Crosstide in both traditional
radiometric and modern fluorescence-based in vitro kinase assays.

Kinase Substrate Specificity

Crosstide's amino acid sequence (GRPRTSSFAEG) mimics the phosphorylation site of GSK-
3a (Ser21) and GSK-3[ (Ser9), which are key downstream targets of the PI3K/Akt signaling
pathway.[1][8][9] This makes it an excellent substrate for Akt isoforms (Aktl, Akt2, and Akt3).[1]
[3][5][6] Additionally, Crosstide is recognized and phosphorylated by other kinases that share
substrate sequence homology.

Table 1: Kinases Known to Phosphorylate Crosstide
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Kinase Family Specific Kinases

AGC Kinase Family Aktl, Akt2, Akt3 (PKBa, PKBB, PKBY)[L][3][5]

Mitogen- and Stress-activated Kinase 1 (MSK1)
[11[2]

p70 S6 Kinase (p70S6K)[3][4][5][6]

MAPK-activated Protein Kinase 1 (MAPKAP
Kinase-1)[3][4][5][6]

Protein Kinase A (PKA)[1][2][4]

Signaling Pathway Context

Crosstide's relevance is underscored by its position within the well-characterized PI3K/Akt
signaling pathway, a critical regulator of cell growth, proliferation, survival, and metabolism. The
diagram below illustrates the canonical activation of Akt and its subsequent phosphorylation of
GSK-3, the protein from which the Crosstide peptide sequence is derived.
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1. Reaction Preparation
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4. Detection & Analysis

Scintillation Counting

Data Analysis
(CPM vs. Control)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Kinase Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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